Cas no 6899-04-3 (DL-Glutamine)

• Product name: DL-Glutamine
• CAS No: 6899-04-3
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• MDL: MFCD00065103
• CID: 509991
• PubChem ID: 738

DL-Glutamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-5-oxopentanoic acid
• g-Glutamine
• Glutamine (8CI, 9CI)
• NSC 97925
• H-DL-Gln-OH
• 2-Amino-4-carbamoylbutyric acid
• REF DUPL: 2,5-diamino-5-oxopentanoic acid
• Glutamine
• DL-Glutamine
• (¡À)-Glutamine
• (±)-Glutamine
• <small>DL<
• 2-amino-4-carbamoylbutanoic acid
• D-2-Aminoglutaramic acid
• D-Glutamic acid 5-amide
• D-glutamine
• DL-Gl
• DL-Gln
• H-D-Gln-OH
• L(+)-Glutamine
• CS-4898
• GLUTAMINE DL-FORM [MI]
• DL Glutamine
• SR-01000075451-5
• s3963
• NS00096392
• 2-amino-4-carbamoyl-butyric acid
• gamma-Glutamine
• DTXSID1044304
• 585-21-7
• 2,5-Diamino-5-oxpentanoicacid;5-diamino-5-oxo-(s)-pentanoicaci;Cebrogen;Glumin;Glutamic acid 5-amide
• AM20100425
• 5L555N1902
• NSC-97925
• L000914
• A915570
• .gamma.-Glutamine
• SR-01000075451
• ()-Glutamine;DL-Gl
• FT-0695020
• SR-01000075451-1
• MFCD00065103
• FT-0624572
• A20672
• Q-101652
• AI3-32686
• D3B73117-6905-4CF4-AC3E-565B11432FFA
• A20658
• glutamic acid gamma-amide
• NS00006419
• FT-0669006
• AKOS016368274
• G0062
• CHEBI:28300
• (+/-)-GLUTAMINE
• AC-24108
• Pentanoic acid,5-diamino-5-oxo-, (S)-
• 6899-04-3
• Q27103623
• HY-B1346
• Glutaminsaeure-5-amid
• L-GLUTAMINE (alpha-15N)
• L-Glutamic acid .gamma.-amide
• AKOS000120990
• glutamina
• Glutamine, DL-
• FT-0632444
• NCIOpen2_001762
• D(-)-Glutamic acid-5-amide;D-2-Aminoglutaramic acid;h-d-gln-oh;(R)-2-Amino-4-carbamoyl-butyric acid
• FT-0669005
• FT-0627836
• CCG-266175
• GLUTAMINE,L-
• Glutamine DL-form
• UNII-5L555N1902
• C00303
• SCHEMBL7452
• EINECS 230-006-0
• (+/-)-Glutamine;DL-Gl
• (+-)-Glutamine
• Hgln
• glutamin
• SY020875
• EN300-21443
• SR-01000075451-4
• NSC97925
• ( inverted exclamation markA)-Glutamine
• DS-14402
• Z104497332
• NSC27421
• DB-053215
• D(-)-Glutamic acid-5-amide
• d(-)-glutamine
• STL281858
• DB-053421

• MDL： MFCD00065103
• Inchi： InChI=1S/C5H10N2O3/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H2,7,8)(H,9,10)
• InChI Key： ZDXPYRJPNDTMRX-UHFFFAOYSA-N
• SMILES： NC(CCC(N)=O)C(O)=O

Computed Properties

• Exact Mass: 146.06900
• Monoisotopic Mass: 146.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.321
• Melting Point: 183-188°C
• Boiling Point: 445.6°C at 760 mmHg
• Flash Point: 223.3 °C
• Water Partition Coefficient: almost transparency
• PSA: 106.41000
• LogP: 0.06440
• Merck: 4471

DL-Glutamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on DL-Glutamine

DL-Glutamine: A Comprehensive Overview

DL-Glutamine (CAS No. 6899-04-3) is a non-essential amino acid that plays a pivotal role in various physiological processes. It is a key component in the metabolism of cells, particularly in the immune system, gut, and muscle tissues. Recent studies have highlighted its importance in maintaining cellular homeostasis and supporting overall health. This article delves into the latest research on DL-Glutamine, its applications, and its significance in modern medicine and nutrition.

The chemical structure of DL-Glutamine consists of an alpha-amino group, an alpha-carboxylic acid group, and a side chain containing an amide group. This unique structure allows it to act as a nitrogen donor and participate in numerous biochemical reactions. One of the most significant roles of DL-Glutamine is its involvement in the synthesis of nucleotides, which are essential for DNA and RNA synthesis. This makes it particularly important for rapidly dividing cells, such as those in the immune system and the gut lining.

Recent research has emphasized the role of DL-Glutamine in gut health. Studies have shown that it helps maintain the integrity of the intestinal barrier by supporting the growth and repair of enterocytes. This is particularly beneficial for individuals with gastrointestinal disorders, such as Crohn's disease or ulcerative colitis. Additionally, DL-Glutamine has been found to reduce intestinal permeability, commonly referred to as "leaky gut," which can lead to systemic inflammation if left untreated.

In the field of sports nutrition, DL-Glutamine has gained popularity due to its potential to enhance athletic performance and aid in muscle recovery. During intense physical activity, the body's demand for glutamine supplementation increases significantly. Research indicates that supplementing with DL-Glutamine can help mitigate muscle protein breakdown and promote muscle synthesis, leading to faster recovery times and improved endurance.

The role of DL-Glutamine in immune function cannot be overstated. It serves as a primary energy source for immune cells, particularly lymphocytes and macrophages. Studies have shown that individuals with immunodeficiency or those undergoing chemotherapy may benefit from glutamine supplementation, as it can help bolster their immune response and reduce the risk of infections.

Moreover, DL-Glutamine has been implicated in brain function and neuroprotection. It acts as a precursor for gamma-aminobutyric acid (GABA), a neurotransmitter that plays a crucial role in regulating anxiety and stress responses. Recent advancements in neuroscience have explored its potential in treating neurological disorders such as epilepsy and Alzheimer's disease.

In terms of industrial applications, DL-Glutamine is widely used in pharmaceuticals, food additives, and cosmetic products. Its ability to enhance cell proliferation makes it an invaluable component in cell culture media used for biopharmaceutical production. Additionally, it is often incorporated into skincare products due to its moisturizing properties and ability to promote collagen synthesis.

Despite its numerous benefits, it is important to note that excessive consumption of DL-Glutamine may lead to adverse effects such as gastrointestinal discomfort or bloating. Therefore, it is recommended to consult healthcare professionals before starting any supplementation regimen.

In conclusion, DL-Glutamine (CAS No. 6899-04-3) is a versatile compound with far-reaching implications across various fields. From enhancing athletic performance to supporting immune function and promoting gut health, its applications are vast and continually expanding with ongoing research.